Cas no 1427461-12-8 (Ethyl 4-amino-2-(4-benzylpiperazin-1-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-amino-2-(4-benzylpiperazin-1-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1427461-12-8
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 4699800
• Update Time: 2023-08-14

Ethyl 4-amino-2-(4-benzylpiperazin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(4-benzylpiperazin-1-yl)-1,3-thiazole-5-carboxylate
• OR110763

• Inchi： 1S/C17H22N4O2S/c1-2-23-16(22)14-15(18)19-17(24-14)21-10-8-20(9-11-21)12-13-6-4-3-5-7-13/h3-7H,2,8-12,18H2,1H3
• InChI Key： LAFPZBUQJVMLQX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(N)N=C1N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 346.146
• Monoisotopic Mass: 346.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9